2-[(5E)-5-[(4-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[(5E)-5-[(4-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H13N3O2S3/c1-10-2-4-11(5-3-10)8-12-14(21)19(16(22)24-12)9-13(20)18-15-17-6-7-23-15/h2-8H,9H2,1H3,(H,17,18,20)/b12-8+
• InChI Key: VOFQENDRABSUCC-XYOKQWHBSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)NC3=NC=CS3
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CC(=O)NC3=NC=CS3
• Molecular Formula: C16H13N3O2S3
• Molecular Weight: 375.5 g/mol

Description

The compound contains several functional groups including a methylidene group, a thiazolidine ring, and a thiazole ring. The methylidene group consists of two hydrogen atoms bound to a carbon atom, which is connected to the remainder of the molecule by a double bond.

Scientific Research Applications

Antimicrobial Properties

2-[(5E)-5-[(4-Methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(1,3-thiazol-2-yl)acetamide and its derivatives have been studied for their potential antimicrobial properties. Baviskar et al. (2013) synthesized a series of related compounds to evaluate their in vitro antibacterial and antifungal activities. These compounds showed effectiveness against bacteria such as Staphylococcus aureus, Escherichia coli, and fungi like Aspergillus niger and Candida albicans (Baviskar, Khadabadi, & Deore, 2013).

Antitumor Activity

The compound has also been investigated for its antitumor properties. Horishny and Matiychuk (2021) conducted studies on derivatives of this compound, showing moderate in vitro antitumor activity against various human cancer cell lines, with CCRF-CEM leukemia cells being particularly sensitive (Horishny & Matiychuk, 2021). Another study by the same authors in 2020 reported similar findings with moderate antitumor activity observed against malignant tumor cells (Horishny & Matiychuk, 2020).

Antioxidant and Anti-inflammatory Properties

Koppireddi et al. (2013) synthesized N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and related derivatives, evaluating them for antioxidant and anti-inflammatory activities. The study found that some of these compounds exhibited significant antioxidant and anti-inflammatory effects (Koppireddi et al., 2013).

Synthesis and Chemical Properties

Various studies have focused on the synthesis and characterization of this compound and its derivatives, exploring their chemical properties. For instance, Szczepański et al. (2020) synthesized a derivative using dimethyl acetylenedicarboxylate (Szczepański, Tuszewska, & Trotsko, 2020). Velikorodov et al. (2017) conducted a study involving the Hetero-Diels–Alder reaction of related thiazolidin-2-ones (Velikorodov, Shustova, & Kovalev, 2017).

Crystal Structure Analysis

Galushchinskiy et al. (2017) described the crystal structures of two acetamides related to this compound, providing insights into their molecular configuration (Galushchinskiy, Slepukhin, & Obydennov, 2017).